Cas no 864940-24-9 (methyl 2-isobutyramidothiophene-3-carboxylate)

methyl 2-isobutyramidothiophene-3-carboxylate structure
864940-24-9 structure
Product Name:methyl 2-isobutyramidothiophene-3-carboxylate
CAS No:864940-24-9
MF:C10H13NO3S
MW:227.280121564865
CID:2131430
PubChem ID:4175553
Update Time:2025-04-21

methyl 2-isobutyramidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-isobutyramidothiophene-3-carboxylate
    • methyl 2-(2-methylpropanoylamino)thiophene-3-carboxylate
    • IDI1_010706
    • SR-01000011689
    • SR-01000011689-1
    • IDI1_019123
    • IFLab2_000097
    • DB-370751
    • AKOS027270059
    • F1358-0075
    • HMS1427B01
    • SCHEMBL3702839
    • 864940-24-9
    • IFLab1_005303
    • Inchi: 1S/C10H13NO3S/c1-6(2)8(12)11-9-7(4-5-15-9)10(13)14-3/h4-6H,1-3H3,(H,11,12)
    • InChI Key: YYBOEVICNQQHNX-UHFFFAOYSA-N
    • SMILES: S1C=CC(C(=O)OC)=C1NC(C(C)C)=O

Computed Properties

  • Exact Mass: 227.06161445Da
  • Monoisotopic Mass: 227.06161445Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83.6Ų
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